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Compound of Interest

Compound Name: 5,8-Dihydro-1-naphthol

Cat. No.: B135322 Get Quote

Essential Safety and Handling Guide for 5,8-
Dihydro-1-naphthol
This document provides crucial safety protocols, operational procedures, and disposal plans for

the handling of 5,8-Dihydro-1-naphthol (CAS No: 27673-48-9). It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification
5,8-Dihydro-1-naphthol is classified with specific hazards that necessitate careful handling.

The primary hazards identified under the Globally Harmonized System (GHS) are summarized

below. It is also noted as being toxic to aquatic life with long-lasting effects.[1]
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Hazard Class GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral H302 Warning
Harmful if swallowed.

[1][2][3]

Serious Eye

Damage/Eye Irritation
H319 Warning

Causes serious eye

irritation.[1][2]

Germ Cell

Mutagenicity
H341 Warning

Suspected of causing

genetic defects.[2]

Hazardous to the

Aquatic Environment,

Long-term

H411 -

Toxic to aquatic life

with long lasting

effects.[1]

Aggregated GHS information is provided from multiple notifications to the ECHA C&L Inventory.

[1][3]

Personal Protective Equipment (PPE)
A systematic approach to personal protection, combining engineering controls and personal

protective equipment, is mandatory.

Engineering Controls:

Ventilation: All handling of 5,8-Dihydro-1-naphthol should be conducted in a well-ventilated

area, preferably within a laboratory fume hood or another form of local exhaust ventilation to

control exposure.[4]

Personal Protective Equipment Summary:
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Protection Type Routine Handling Spill or Emergency

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4] A face shield may be added

for splash protection.

Tightly fitting safety goggles

and a full-face shield.[5]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with chemical-resistant gloves

(e.g., nitrile) that have been

inspected prior to use.[2][4]

Chemical resistant suit or

coveralls. Double gloving

(inner and outer chemical-

resistant gloves).[6]

Respiratory Protection

Generally not required when

using adequate local exhaust

ventilation.[7]

For fire-fighting or major spills,

a self-contained breathing

apparatus (SCBA) is

necessary.[2][4]

Operational Plans: Safe Handling and Storage
Handling:

Avoid all personal contact, including inhalation.[4]

Avoid the formation of dust and aerosols.[4]

Wash hands thoroughly after handling.

Use non-sparking tools to prevent ignition sources.[7]

Storage:

Store in a tightly closed, light-resistant container.[7]

Keep in a dry, cool, and well-ventilated place.[4]

Recommended storage condition is refrigerated (2-8°C).[8]
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Isolate from incompatible materials such as strong oxidizing agents and strong acids.[2][4]

Disposal Plan
Disposal of 5,8-Dihydro-1-naphthol and its contaminated packaging must be handled as

hazardous waste.

Waste Chemical: Excess and expired materials should be offered to a licensed hazardous

material disposal company.[4] Incineration in a facility equipped with an afterburner and

scrubber is a possible disposal method.[4]

Contaminated Packaging: Dispose of as unused product in compliance with local, state, and

federal regulations.[2][4]

Environmental Precautions: Avoid discharge into drains, water courses, or onto the ground.

[4]

Emergency and First-Aid Procedures
Immediate medical attention is required for any exposure.[4]

Exposure Route First-Aid Measure

Inhalation
Remove to fresh air. If breathing is difficult, seek

medical attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water.

Consult a doctor if irritation develops.[2][4]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Consult a doctor.[2][4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.[4]
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Physical and Chemical Properties
Property Value

Molecular Formula C₁₀H₁₀O[1][9][10]

Molecular Weight 146.19 g/mol [1][9][10]

Appearance Light yellow or dark brown solid/crystals.[8]

Melting Point 56-75 °C (range from various sources)[3]

Boiling Point 120 °C at 1 Torr[3]

Flash Point ~119 °C[3]

Storage Conditions 2-8°C, Refrigerator, Amber Vial[8]

Incompatible Materials Strong oxidizing agents, strong acids.[2][4]

Experimental Protocol: Synthesis of 5,8-Dihydro-1-
naphthol
The following is a summarized methodology for the synthesis of 5,8-Dihydro-1-naphthol via

the reduction of α-naphthol, as described in Organic Syntheses.[11]

Setup: A three-necked flask is equipped with a stirrer, a gas inlet tube, and a dry-ice

condenser.

Reaction Mixture: Anhydrous liquid ammonia is introduced into the flask containing α-

naphthol and anhydrous ether. The mixture is stirred rapidly.

Reduction: Small pieces of lithium metal are added at a rate that prevents violent refluxing of

the ammonia. After the addition is complete, the solution is stirred for an additional 20

minutes.

Quenching: Absolute ethanol is added dropwise to the reaction mixture.

Isolation: The ammonia is evaporated with a stream of air. The residue is dissolved in water

and extracted with ether to remove impurities.
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Acidification: The aqueous solution is carefully acidified with concentrated hydrochloric acid.

Product Extraction: The resulting product is extracted into ether. The ether extract is then

washed with water and dried over anhydrous sodium sulfate.

Purification: The ether is evaporated to yield crude 5,8-dihydro-1-naphthol, which can be

further purified by recrystallization.

Note: This is a summary. Researchers must consult the original publication for detailed

quantities, safety precautions, and specific apparatus requirements.[11]

Workflow for Safe Handling of 5,8-Dihydro-1-
naphthol
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Preparation & Assessment

Handling & Use

Post-Handling Procedures

1. Conduct Risk Assessment
(Review SDS)

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

3. Set Up in Fume Hood

4. Perform Operations
(Weighing, Reaction)

5a. Secure Storage
(2-8°C, Tightly Sealed)

Store Unused Material

5b. Waste Disposal

Dispose Waste

6. Decontaminate Area
& Remove PPE

Click to download full resolution via product page

Caption: Logical workflow for handling 5,8-Dihydro-1-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5,8-Dihydro-1-naphthol | C10H10O | CID 97466 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. echemi.com [echemi.com]

4. cleanchemlab.com [cleanchemlab.com]

5. trimaco.com [trimaco.com]

6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

7. technopharmchem.com [technopharmchem.com]

8. pharmaffiliates.com [pharmaffiliates.com]

9. 5,8-Dihydro-1-naphthol | Drug Information, Uses, Side Effects, Pharma intermediate
Chemistry | PharmaCompass.com [pharmacompass.com]

10. 5,8-Dihydro-1-naphthol (>80%) | LGC Standards [lgcstandards.com]

11. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Personal protective equipment for handling 5,8-Dihydro-
1-naphthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135322#personal-protective-equipment-for-handling-
5-8-dihydro-1-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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